Cas no 762271-84-1 (Carbamic acid,(4-acetyl-2-thiazolyl)-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,(4-acetyl-2-thiazolyl)-, 1,1-dimethylethyl ester (9CI) structure
762271-84-1 structure
Product Name:Carbamic acid,(4-acetyl-2-thiazolyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:762271-84-1
MF:C10H14N2O3S
MW:242.294761180878
CID:550203
PubChem ID:22367255
Update Time:2025-04-19

Carbamic acid,(4-acetyl-2-thiazolyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(4-acetyl-2-thiazolyl)-, 1,1-dimethylethyl ester (9CI)
    • (4-Acetylthiazol-2-yl)carbamicacid tert-butyl ester
    • AKOS013869715
    • (4-Acetyl-thiazol-2-yl)-carbamic acid tert-butyl ester
    • (4-Acetylthiazol-2-yl)carbamic acid tert-butyl ester
    • TERT-BUTYL N-(4-ACETYL-1,3-THIAZOL-2-YL)CARBAMATE
    • carbamic acid, (4-acetyl-2-thiazolyl)-, 1,1-dimethylethyl ester (9ci)
    • EN300-796519
    • 762271-84-1
    • CS-0275403
    • tert-Butyl (4-acetylthiazol-2-yl)carbamate
    • XLXRHVZJLDCZJE-UHFFFAOYSA-N
    • SCHEMBL4687185
    • MDL: MFCD11975713
    • Inchi: 1S/C10H14N2O3S/c1-6(13)7-5-16-8(11-7)12-9(14)15-10(2,3)4/h5H,1-4H3,(H,11,12,14)
    • InChI Key: XLXRHVZJLDCZJE-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C)=O)N=C1NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 242.07262
  • Monoisotopic Mass: 242.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.5A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 68.29

Carbamic acid,(4-acetyl-2-thiazolyl)-, 1,1-dimethylethyl ester (9CI) Pricemore >>

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